![molecular formula C10H13FN2 B1450366 4-(4-Fluorophenyl)pyrrolidin-3-amine CAS No. 1782771-79-2](/img/structure/B1450366.png)
4-(4-Fluorophenyl)pyrrolidin-3-amine
Overview
Description
4-(4-Fluorophenyl)pyrrolidin-3-amine is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The compound also contains a fluorophenyl group, which is a phenyl ring substituted with a fluorine atom .
Molecular Structure Analysis
The molecular structure of 4-(4-Fluorophenyl)pyrrolidin-3-amine is characterized by a pyrrolidine ring and a fluorophenyl group . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The fluorophenyl group is a phenyl ring substituted with a fluorine atom .Scientific Research Applications
Hydrogen-Bond Basicity and Spectroscopic Studies
One study explored the hydrogen-bond basicity of secondary amines, using 4-fluorophenol as a reference. This research developed a spectroscopic scale of hydrogen-bond basicity, highlighting the sensitivity of secondary amines to steric effects and the influence of the nitrogen lone pair's p character. This work sheds light on the fundamental interactions involving compounds like 4-(4-Fluorophenyl)pyrrolidin-3-amine and their hydrogen-bonding capabilities (Graton, Berthelot, & Laurence, 2001).
Pyrrole and Pyrrolidine Derivatives
Research on pyrrole and its derivatives, including pyrrolidines, has highlighted their significance in biological molecules such as heme and chlorophyll. The study discusses various synthetic reactions and the utility of pyrrolidine derivatives in producing electrically conducting films and as intermediates in pharmaceutical synthesis. This context suggests a potential application area for 4-(4-Fluorophenyl)pyrrolidin-3-amine in the synthesis of biologically significant compounds and materials (Anderson & Liu, 2000).
Organocatalysis
A study on a fluorinated "designer organocatalyst" explored the impact of a fluorine atom positioned beta to the pyrrolidine nitrogen, hypothesizing an enhancement in asymmetric induction. This research provides insights into the structural modifications of pyrrolidine derivatives to improve their catalytic efficiency, indicating the relevance of 4-(4-Fluorophenyl)pyrrolidin-3-amine in designing more effective catalysts for organic synthesis (Sparr, Schweizer, Senn, & Gilmour, 2009).
Structural and Synthetic Applications
The synthesis and structural characterization of specific compounds incorporating the pyrrolidine structure have been detailed, illustrating the diverse chemical reactivity and utility of pyrrolidine derivatives in synthesizing complex molecules with potential pharmaceutical applications. This highlights the role of compounds like 4-(4-Fluorophenyl)pyrrolidin-3-amine in medicinal chemistry and drug design (Sharma et al., 2013).
Free Radical Chemistry
Another study reported on the sodium dithionite-initiated reaction of pent-4-en-1-amines with fluoroalkyl iodides to synthesize 2-fluoroalkyl pyrrolidine derivatives. This work demonstrates the utility of pyrrolidine derivatives in free radical chemistry and provides a novel method for the synthesis of fluorinated compounds, potentially expanding the application scope of 4-(4-Fluorophenyl)pyrrolidin-3-amine in organic synthesis (Zhu et al., 2011).
Safety and Hazards
Safety information for a similar compound, rac-(3R,4S)-1-benzyl-4-(4-fluorophenyl)pyrrolidin-3-amine, indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Future Directions
Pyrrolidine compounds, including 4-(4-Fluorophenyl)pyrrolidin-3-amine, have potential for further exploration in drug discovery due to their versatile scaffold and bioactive properties . Future research could focus on the design of new pyrrolidine compounds with different biological profiles . Additionally, the sustainable production of N-heterocycles from biomass, such as furfural, presents opportunities for economically and ecologically improved synthesis of fine and bulk chemicals .
Mechanism of Action
Target of Action
The compound contains a pyrrolidine ring, which is a common feature in many biologically active compounds .
Mode of Action
Without specific information, it’s difficult to describe the exact mode of action of this compound. The interaction of pyrrolidine derivatives with their targets often involves binding to a specific site on the target molecule, leading to a change in its function .
Biochemical Pathways
The effects of pyrrolidine derivatives can be diverse, depending on their specific targets and the biological context .
Pharmacokinetics
The pyrrolidine ring is known to contribute to the pharmacokinetic properties of drugs, influencing their absorption and distribution .
Result of Action
The molecular and cellular effects of this compound would depend on its specific targets and mode of action. Pyrrolidine derivatives can have a variety of effects, ranging from modulation of signal transduction to alteration of cellular metabolism .
properties
IUPAC Name |
4-(4-fluorophenyl)pyrrolidin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FN2/c11-8-3-1-7(2-4-8)9-5-13-6-10(9)12/h1-4,9-10,13H,5-6,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVQMURCRHXPFND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)N)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluorophenyl)pyrrolidin-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.